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Griseofulvin-13C,d3: Core Information

The table below summarizes the basic information available for Griseofulvin-13C,d3, which is the stable

isotope-labeled version of Griseofulvin.

Property Description

Chemical
Name

Griseofulvin-13C,d3 [1]

Role 13C- and deuterium-labeled Griseofulvin; used as a tracer and internal standard for

quantitative analysis (NMR, GC-MS, LC-MS) [1].

CAS No. 1329612-29-4 [1]

Molecular
Formula

C₁₆¹³CH₁₄D₃ClO₆ [1]

Molecular
Weight

356.78 [1]

Availability Sold for research use only, not for sale to patients [1].
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The Research Context: Griseofulvin's Metabolism

To understand the potential application of Griseofulvin-13C,d3, it's helpful to know the metabolic profile of

its unlabeled counterpart. The diagrams below outline its key metabolic pathways and the associated stability

challenges studied in formulations.
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Diagram: Key Metabolic Pathways of Griseofulvin. Griseofulvin is metabolized in the liver, primarily via

demethylation, to form 4- and 6-desmethylgriseofulvin [2] [3]. These metabolites have been shown to

interact with cytokeratin proteins (K8/K18), which is a proposed mechanism for the rare drug-induced

hepatitis associated with griseofulvin use [2] [3].
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Diagram: Formulation-Dependent Stability Mechanisms. The physical stability of griseofulvin tablets is

highly dependent on the excipients used. Studies show that dissolution performance decreases under

accelerated humidity conditions, but the underlying mechanism differs by formulation, involving either

premature particle swelling or dissolution [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Griseofulvin-13C,d3 | Stable Isotope [medchemexpress.com]

2. Griseofulvin: An Updated Overview of Old and Current ... [pmc.ncbi.nlm.nih.gov]

3. Griseofulvin: An Updated Overview of Old and Current ... [mdpi.com]

4. Formulation-dependent stability mechanisms affecting ... [pubmed.ncbi.nlm.nih.gov]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s12890075?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/36493970/
https://www.smolecule.com/products/s12890075?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/griseofulvin-13c-d3.html?srsltid=AfmBOoqb-RUcpRp41Vuo_rM9BG6HVvSF07M0SC86Oa3B-yNF8C6hacpY
https://pmc.ncbi.nlm.nih.gov/articles/PMC9610072/
https://www.mdpi.com/1420-3049/27/20/7034
https://pubmed.ncbi.nlm.nih.gov/36493970/
https://www.smolecule.com/products/s12890075?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Griseofulvin-13C d3 metabolic stability comparison]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12890075#griseofulvin-13c-

d3-metabolic-stability-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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